N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-N-[(4-methylsulfonylphenyl)methyl]prop-2-en-1-amine
• InChI: InChI=1S/C19H23NO3S/c1-4-13-20(15-17-7-5-6-8-19(17)23-2)14-16-9-11-18(12-10-16)24(3,21)22/h4-12H,1,13-15H2,2-3H3
• InChI Key: ANLJQSWPRRDLRF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN(CC=C)CC2=CC=C(C=C2)S(=O)(=O)C
• Molecular Formula: C19H23NO3S
• Molecular Weight: 345.5 g/mol

Description

N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine, also known as MBMP, is a chemical compound that has been extensively studied for its potential use in scientific research. MBMP is a synthetic compound that was first synthesized in the early 2000s and has since been used in a variety of studies to investigate its mechanism of action and potential therapeutic applications.

Mechanism of Action

The mechanism of action of N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine is not fully understood, but it is believed to act as a monoamine oxidase inhibitor (MAOI). MAOIs are a class of drugs that inhibit the activity of monoamine oxidase enzymes, which are responsible for the breakdown of neurotransmitters such as dopamine, serotonin, and norepinephrine. By inhibiting the activity of these enzymes, N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine may increase the levels of these neurotransmitters in the brain, which could have potential therapeutic effects.
Biochemical and Physiological Effects
N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine has been shown to have a number of biochemical and physiological effects in animal studies. In one study, N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine was shown to increase the levels of dopamine and serotonin in the brain, which are neurotransmitters that are important for mood regulation. N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine has also been shown to have anti-inflammatory properties, which could be beneficial in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. This makes it a cost-effective option for researchers who need to use large quantities of the compound in their experiments. However, one limitation of using N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine. One area of research is the development of new synthetic methods for the compound, which could improve its purity and yield. Another area of research is the investigation of its potential therapeutic applications in the treatment of neurodegenerative diseases and cancer. Finally, further studies are needed to fully understand the mechanism of action of N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine and its potential effects on the brain and body.

Scientific Research Applications

N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine has been studied extensively for its potential use in scientific research. One of the primary areas of research has been in the field of neuroscience, where N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine has been shown to have potential therapeutic applications for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. N-(2-methoxybenzyl)-N-[4-(methylsulfonyl)benzyl]prop-2-en-1-amine has also been studied for its potential use in cancer research, where it has been shown to have anti-tumor properties.